4,4-Difluoro-3-oxopentanenitrile

• Molecular Formula: C5H5F2NO
• Molecular Weight: 133.10 g/mol
• IUPAC Name: 4,4-difluoro-3-oxopentanenitrile
• InChI: InChI=1S/C5H5F2NO/c1-5(6,7)4(9)2-3-8/h2H2,1H3
• InChI Key: DTUOECIYJNSLDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)CC#N)(F)F

Description

4,4-Difluoro-3-oxopentanenitrile is a useful research compound. Its molecular formula is C5H5F2NO and its molecular weight is 133.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round bottomed flask flushed with argon, a suspension of sodium hydride 60% in mineral oil (1.30 g, 34 mmoles) was rinsed twice with hexane, and suspended in 20 mL of dry THF. The solution was heated to 75° C., and ethyl difluoropropionate (3.00 g, 22 mmoles) and acetonitrile (1.78 mL) in 5 ml of dry THF was added dropwise over 30 minutes. The temperature of the reaction was lowered to 65° C. and stirred overnight. The mixture was then concentrated to an oil and partitioned between water and ether, and extracted twice to remove any mineral oil and other impurities. The aqueous layer was acidified to pH=1 with 10% HCl, and the solution extracted twice. These extracts were dried over magnesium sulfate, filtered and concentrated to a crude oil. The crude product was purified using silica gel chromatography using a gradient of 10-40% ethyl acetate/hexane to afford 4,4-difluoro-3-oxo-pentanenitrile 1H(300 MHz, CDCl3) δ 3.95 (s, 2H), 1.86 (m, 3H).